Cas no 1877445-48-1 (4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline)

• Product Name: 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline
• CAS No: 1877445-48-1
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• MDL: MFCD29974846
• CID: 5655010
• PubChem ID: 130526509
• Update Time: 2025-10-25

4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline Chemical and Physical Properties

Names and Identifiers

• Z2040773874
• 1877445-48-1
• 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline
• EN300-2774501
• 1-cyclopropyl-8-fluoro-1,2,3,4-tetrahydroquinoxaline

• MDL： MFCD29974846
• Inchi： 1S/C11H13FN2/c12-9-2-1-3-10-11(9)14(7-6-13-10)8-4-5-8/h1-3,8,13H,4-7H2
• InChI Key： WIWQHAJCZYSABF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N(CCN2)C1CC1

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline

Introduction to 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline (CAS No. 1877445-48-1)

4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline (CAS No. 1877445-48-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline, including the cyclopropyl and fluorine substituents, contribute to its distinct chemical properties and biological profile.

The quinoxaline scaffold is a versatile heterocyclic system that has been extensively studied for its pharmacological properties. Compounds derived from this scaffold have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory activities. The introduction of the cyclopropyl and fluorine groups in 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline further enhances its potential by modulating its physicochemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their improved metabolic stability and enhanced binding affinity to target proteins. The fluorine atom in 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline plays a crucial role in these aspects, making it a promising candidate for further development. Additionally, the cyclopropyl group contributes to the compound's lipophilicity and conformational rigidity, which are essential for optimizing its pharmacokinetic properties.

In terms of synthetic methodology, the preparation of 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline involves several well-established synthetic routes. One common approach involves the condensation of an appropriate amine with a substituted aryl aldehyde or ketone, followed by cyclization and reduction steps. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have also facilitated the efficient synthesis of this compound with high stereoselectivity.

The biological evaluation of 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline has revealed its potential as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated promising antiviral activity against several RNA viruses, making it a valuable lead compound for further optimization.

In preclinical studies, 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline has shown favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These attributes are crucial for its potential translation into clinical applications. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy.

The structural diversity within the quinoxaline class allows for extensive structure-activity relationship (SAR) studies to identify key functional groups that contribute to the compound's biological activity. These studies not only provide insights into the mechanism of action but also guide the rational design of more potent and selective analogs. The use of computational tools such as molecular docking and molecular dynamics simulations has further accelerated the discovery process by predicting binding modes and interactions with target proteins.

In conclusion, 4-Cyclopropyl-5-fluoro-2,3-dihydro-1H-quinoxaline (CAS No. 1877445-48-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological profile make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will undoubtedly uncover new opportunities for this compound in various disease areas.